Cas no 98-82-8 (Cumene)

Cumene Properties

Names and Identifiers

• Cumene
• 2-Phenylpropane
• isopropylbenzene
• methyl ethyl benzene
• Cumene solution
• (1-Methylethyl)sulfamic Acid
• iPr-benzene
• i-propylbenzene
• Isopropyl-amidoschwefelsaeure
• isopropyl-amidosulfuric acid
• isopropylaminosulfonic acid
• isopropyl-benzene
• isopropyl-sulfamic acid
• Isopropylsulphamic acid
• Schwefelsaeure-mono-isopropylamid
• Sulfamic acid,(1-methylethyl)
• Sulfamic acid,N-(1-methylethyl)
• (1-Methylethyl)benzene
• NSC 8776
• F0001-2320
• CCRIS 9455
• EC 202-704-5
• CUMENE [HSDB]
• 8Q54S3XE7K
• 2-Phenyl propane
• HSDB 172
• Isopropylbenzeen [Dutch]
• Cumene, analytical standard
• MLS002454396
• EN300-19973
• 20201-29-0
• Propan-2-ylbenzene
• InChI=1/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H
• CAS-98-82-8
• I-Propyl-Benzene
• Q410107
• SMR001372007
• Isopropylbenzen
• CUMENE (IARC)
• Cumeen
• 68333-89-1
• NCGC00091155-01
• CUMENE (CUMENE HYDROPEROXIDE (80-15-9))
• 101316-43-2
• AKOS000269066
• UNII-8Q54S3XE7K
• 2-Fenyl-propaan
• 2-Fenilpropano [Italian]
• 1-Methylethyl-Benzene
• AI3-04630
• CUMENE (USP-RS)
• Benzene-1,2,3,4,5-d5,6-[1-(methyl-d3)ethyl-1,2,2,2-d4]-
• Isopropyl-benzol(german)
• (propan-2-yl)benzene
• RCRA waste no. U055
• Propane, 2-phenyl-
• Cumene, Pharmaceutical Secondary Standard; Certified Reference Material
• Isopropilbenzene [Italian]
• A858512
• Benzene, (1-methylethyl)-
• Benzene, isopropyl-
• Isopropyl-benzol [German]
• 2-Fenilpropano
• J-660071
• 2-phenyl-propane
• Isopropyl-benzol
• Benzene, i-propyl-
• cumen
• (Methylethyl)benzene
• Isopropilbenzene
• CUMENE [IARC]
• ISOPROPYLBENZENE (CUMENE)
• Tox21_202503
• Phenol bottoms
• UN 1918
• 2-Fenyl-propaan [Dutch]
• Isopropylbenzeen
• CHEBI:34656
• MFCD00008881
• Propane, 2-phenyl
• Propane-2-yl-benzene
• CUMENE [USP-RS]
• Isopropylbenzene 10 microg/mL in Methanol
• HMS3039J15
• Isopropylbenzene 100 microg/mL in Methanol
• Cumeen [Dutch]
• Cumene, 98%
• S0652
• J-520110
• Isopropylbenzene [UN1918] [Flammable liquid]
• Isopropylbenzene [UN1918] [Flammable liquid]
• FT-0624111
• NSC8776
• 98-82-8
• Cumene, PESTANAL(R), analytical standard
• BIDD:ER0700
• ISOPROPYL BENZENE
• BENZENE,ISOPROPYL CUMOL
• Cumene, United States Pharmacopeia (USP) Reference Standard
• NSC-8776
• NCGC00260052-01
• Benzene, isopropyl
• (1-methylethyl)benzene (cumene)
• Benzene, 1-methylethyl-
• (1-methylethyl)-benzene
• Isopropylbenzol
• Iso-propylbenzene (cumene)
• Cumol
• UN1918
• CHEMBL1398949
• DTXCID101827
• Benzene,isopropyl cumol
• EINECS 202-704-5
• WLN: 1Y1 & R
• RCRA waste number U055
• NS00005736
• CUMENE [MI]
• 68411-37-0
• DTXSID1021827
• 4-isopropylbenzene
• 68936-98-1
• 1-Methylethylbenzene, 9CI
• Isopropylbenzene solution
• Isopropylbenzene Solution in Methanol, 1000ug/mL
• DTXSID80168470
• DB-370622
• STL282733
• 1ST000664-1000M
• +Expand

• MDL： MFCD00008881
• InChIKey： RWGFKTVRMDUZSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： CC(C)C1=CC=CC=C1
• BRN： 1236613

Computed Properties

• Exact Mass: 120.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 120.0939
• Heavy Atom Count: 9
• Complexity: 68.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.81000
• PSA: 0.00000
• Merck: 2617
• Refractive Index: n20/D 1.491(lit.)
• Water Partition Coefficient: Soluble in alcohol, ether, acetone, benzene, carbon tetrachloride. Insoluble in water.
• Boiling Point: 152-154 °C(lit.)
• Melting Point: −96 °C (lit.)
• Vapor Pressure: 8 mmHg ( 20 °C)
  9.7 mmHg ( 37.7 °C)
• Flash Point: Fahrenheit: 87.8 ° f
  Celsius: 31 ° c
  
• Solubility: 0.05g/l
• Color/Form: 5000 μg/mL in methanol
• Color/Form: Colorless liquid with special aromatic smell. [1]
• Stability/Shelf Life: Stable, but may form peroxides in storage if in contact with the air. Test for the presence of peroxides before heating or distilling. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene, carbon tetrachloride, acetone and other most organic solvents. [15]
• Density: 0.864 g/mL at 25 °C(lit.)

Cumene Security Information

• Symbol: GHS02 GHS07 GHS08 GHS09
• RTECS：GR8575000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S24-S37-S61-S62
• Packing Group：III
• Risk Phrases：R10; R37; R51/53; R65
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 1918 3/PG 3
• Hazard Statement： H226,H304,H335,H411
• Warning Statement： P261,P273,P301+P310,P331
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10-37-51/53-65
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.91 g/kg (Smyth)
• Explosive Limit：0.8-6.0%(V)
• HazardClass：3
• FLUKA BRAND F CODES：10

Cumene Customs Data

• HS CODE：2902700000
• Customs Data：

  China Customs Code:

  2902700000

  Overview:

  2902700000 Isopropyl benzene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2902700000 cumene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons